4-Cyclopropoxy-N,N-dimethylnicotinamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-N,N-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C11H14N2O2/c1-13(2)11(14)9-7-12-6-5-10(9)15-8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key: WELVJZHNSYSUOJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CN=C1)OC2CC2

Description

4-Cyclopropoxy-N,N-dimethylnicotinamide is a nicotinamide derivative characterized by a cyclopropoxy group at the 4-position of the pyridine ring and dimethyl substituents on the amide nitrogen. This compound belongs to the class of N-heteroaromatic molecules, which are of interest in medicinal chemistry and materials science due to their electronic and steric properties. These studies highlight the importance of substituents in modulating physicochemical and spectroscopic behaviors.

Preparation Methods

The synthesis of 4-Cyclopropoxy-N,N-dimethylnicotinamide typically involves the reaction of nicotinic acid derivatives with cyclopropyl alcohol under specific conditions. The reaction is usually catalyzed by a base such as sodium hydroxide or potassium carbonate. The process involves heating the reactants to a specific temperature to facilitate the formation of the cyclopropoxy group on the pyridine ring . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

4-Cyclopropoxy-N,N-dimethylnicotinamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where the cyclopropoxy group or the dimethylamino group is replaced by other functional groups.

Scientific Research Applications

4-Cyclopropoxy-N,N-dimethylnicotinamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a pharmacological agent.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-N,N-dimethylnicotinamide involves its interaction with specific molecular targets and pathways. As a derivative of nicotinamide, it may influence cellular energy metabolism, DNA repair, and transcription regulation. The compound’s effects are mediated through its interaction with enzymes and receptors involved in these processes .

Comparison with Similar Compounds

Comparison with Structural and Functional Analogs

The following table summarizes key differences between 4-Cyclopropoxy-N,N-dimethylnicotinamide and related compounds, based on structural analysis and extrapolation from published data on analogs:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties
4-Cyclopropoxy-N,N-dimethylnicotinamide	4-cyclopropoxy, N,N-dimethylamide	~236.3 (estimated)	Increased lipophilicity due to cyclopropoxy; potential steric hindrance at 4-position.
N,N-Dimethylnicotinamide (dmni)	N,N-dimethylamide	164.2	High polarity; used in SABRE studies with diffusion coefficient ~1.5 × 10⁻⁹ m²/s.
Nicotinamide	Primary amide	122.1	Hydrogen-bonding capability; lower lipophilicity than dimethyl derivatives.
3-Ethylpyridine	3-ethyl	107.1	Simpler structure; faster diffusion rates in NMR due to smaller size.
4,4'-Bipyridyl	Two pyridine rings linked at 4-positions	156.2	Rigid structure; distinct NMR shifts due to conjugation between rings.

Structural and Electronic Effects

• Cyclopropoxy vs. Ethyl/Pyridine Substituents : The cyclopropoxy group introduces a strained three-membered ring, enhancing steric bulk and electron-withdrawing effects compared to ethyl or unsubstituted pyridine derivatives. This may reduce solubility in polar solvents like water but improve membrane permeability in biological systems.
• N,N-Dimethylamide vs.

NMR and Hyperpolarization Behavior

• SABRE Compatibility : dmni exhibits strong hyperpolarization efficiency in SABRE due to its N-heteroaromatic ring, achieving ¹H polarization levels up to 50% at 11.7 T . The cyclopropoxy substituent in 4-Cyclopropoxy-N,N-dimethylnicotinamide may slightly reduce polarization transfer efficiency due to steric interference with catalyst binding.
• Diffusion Coefficients : dmni has a diffusion coefficient of ~1.5 × 10⁻⁹ m²/s under SABRE conditions . Bulkier substituents (e.g., cyclopropoxy) are expected to lower diffusion rates further.

Notes and Limitations

Extrapolation of Data : Direct experimental data on 4-Cyclopropoxy-N,N-dimethylnicotinamide are absent in the provided evidence. Comparisons rely on structural analogs (e.g., dmni) and theoretical principles.

SABRE Applications : While dmni is a model substrate for hyperpolarization studies , the cyclopropoxy derivative’s performance in such systems remains speculative.

Confounding Evidence: describes 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide, a benzamide derivative unrelated to nicotinamides. This highlights the need for precise nomenclature in cross-referencing compounds.